Cas no 1202998-53-5 (1-(4-chlorophenyl)methyl-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylurea)

• Product Name: 1-(4-chlorophenyl)methyl-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylurea
• CAS No: 1202998-53-5
• MF: C₁₈H₂₀ClN₃O₄S
• MW: 409.887102127075
• CID: 5820178
• PubChem ID: 30375164
• Update Time: 2025-07-09

1-(4-chlorophenyl)methyl-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)methyl-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylurea
• 1202998-53-5
• AKOS024513070
• 1-[(4-chlorophenyl)methyl]-3-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methoxyphenyl]urea
• 1-(4-chlorobenzyl)-3-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methoxyphenyl)urea
• F5537-0074
• 1-[(4-chlorophenyl)methyl]-3-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenyl]urea

• Inchi： 1S/C18H20ClN3O4S/c1-26-17-8-7-15(22-9-2-10-27(22,24)25)11-16(17)21-18(23)20-12-13-3-5-14(19)6-4-13/h3-8,11H,2,9-10,12H2,1H3,(H2,20,21,23)
• InChI Key： DXUIFVMDSGGHGC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NC1=C(C=CC(=C1)N1CCCS1(=O)=O)OC)=O

Computed Properties

• Exact Mass: 409.0863050g/mol
• Monoisotopic Mass: 409.0863050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 96.1Ų

Additional information on 1-(4-chlorophenyl)methyl-3-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methoxyphenylurea

CAS No. 1202998-53-5: 1-(4-Chlorophenyl)methyl-3-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylurea

The compound with CAS No. 1202998-53-5, known as 1-(4-chlorophenyl)methyl-3-5-(1,1-dioxo-1λ6,2-thiazolidin-2-yl)-2-methoxyphenylurea, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry due to its unique structural features and potential therapeutic applications.

Structural Overview: The molecule comprises a urea group as its central functional moiety, which is a key feature in many bioactive compounds due to its ability to form hydrogen bonds and interact with various biological targets. The urea group is attached to two distinct aromatic systems: one being a 4-chlorophenylmethyl group and the other a substituted phenyl ring with a thiazolidine moiety.

The 4-chlorophenylmethyl group introduces electron-withdrawing effects through the chlorine substituent, which can influence the molecule's overall electronic properties and potentially enhance its binding affinity to specific biological targets. On the other hand, the substituted phenyl ring contains a methoxy group at position 2 and a thiazolidine moiety at positions 3 and 5.

Thiazolidine Moiety: The thiazolidine ring system is a five-membered heterocycle containing sulfur and nitrogen atoms. In this compound, it is in the dioxo form (1,1-dioxo), which adds an additional oxygen atom to the structure, potentially increasing the molecule's polarity and solubility properties.

Bioactivity and Applications: Recent studies have highlighted the potential of this compound as a candidate for drug development in several therapeutic areas. Its structure suggests possible activity as an enzyme inhibitor or receptor antagonist, depending on the specific biological target it interacts with.

Pharmacokinetic Properties: Research into the pharmacokinetic profile of this compound has shown promising results in terms of bioavailability and metabolic stability. These properties are crucial for ensuring that the compound can be effectively utilized in drug delivery systems without rapid degradation or poor absorption rates.

Synthesis and Optimization: The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity levels. Researchers have explored various synthetic pathways to optimize the production process, including the use of microwave-assisted synthesis techniques that have significantly reduced reaction times while maintaining product quality.

In Vitro Studies: In vitro assays have demonstrated that this compound exhibits selective activity against certain enzymes involved in disease pathways, making it a potential lead compound for further drug development efforts.

Safety Profile: Initial safety assessments indicate that this compound has a favorable safety profile with minimal toxicity observed at therapeutic concentrations in preclinical models.

FUTURE RESEARCH DIRECTIONS:

• Ongoing research is focused on elucidating the exact mechanism of action of this compound at molecular levels.
• Preliminary clinical trials are being planned to assess its efficacy in treating specific indications where current therapies are suboptimal.
• Additional studies are exploring its potential for use in combination therapies to enhance therapeutic outcomes while minimizing adverse effects.